3-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(3,4-dimethylphenyl)-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13N3O/c1-10-5-6-12(8-11(10)2)15-17-14(18-19-15)13-4-3-7-16-9-13/h3-9H,1-2H3
• InChI Key: PTTDSJSLTCEKHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC(=NO2)C3=CN=CC=C3)C
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol

Description

3-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is a heterocyclic compound that features a pyridine ring fused with an oxadiazole ring, which is further substituted with a 3,4-dimethylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine typically involves the following steps:

Formation of the Oxadiazole Ring: This can be achieved through the cyclization of a hydrazide with a nitrile oxide. For instance, 3,4-dimethylbenzohydrazide can be reacted with a nitrile oxide to form the oxadiazole ring.

Coupling with Pyridine: The oxadiazole intermediate is then coupled with a pyridine derivative using a suitable coupling reagent such as palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura coupling).

Industrial Production Methods

In an industrial setting, the synthesis may be scaled up using continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

3-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of corresponding oxides or hydroxyl derivatives.

• **Reduction